Positional Isomer Differentiation: Alkylation Site Impact on H-Bond Donor
3-Ethyl-3-methyl-5-nitro-2,3-dihydro-1H-indole differs fundamentally from its commercially available positional isomer 1-ethyl-2-methyl-5-nitroindoline (CAS 18711-26-7, Sigma-Aldrich PH009488). In the target compound, both alkyl substituents reside on C3, creating a quaternary sp3 carbon that locks the indoline ring into a single conformational state and preserves a free N1–H hydrogen bond donor. In contrast, 1-ethyl-2-methyl-5-nitroindoline places the ethyl group on N1 (blocking the only H-bond donor) and methyl on C2, yielding a secondary amine at C3 with different stereoelectronic properties. This substitution pattern swap has direct consequences for molecular recognition: the target compound's N1–H is available for hydrogen bonding, while the comparator's N1 is alkylated and thus not [1][2].
| Evidence Dimension | Hydrogen bond donor count and substitution site |
|---|---|
| Target Compound Data | 1 H-bond donor (N1–H); quaternary C3 bearing ethyl and methyl; free N1–H available |
| Comparator Or Baseline | 1-Ethyl-2-methyl-5-nitroindoline: 0 H-bond donors; N1-alkylated, C2-methyl, C3-unsubstituted |
| Quantified Difference | 1 vs. 0 H-bond donors; distinct regioisomeric connectivity with different topological pharmacophore |
| Conditions | Structural comparison based on IUPAC nomenclature, InChI, and SMILES; MW identical (206.24 g/mol) for both isomers |
Why This Matters
The presence or absence of a free N1–H hydrogen bond donor can determine whether the compound acts as a competitive inhibitor, an allosteric modulator, or is completely inactive at a given target—making regioisomer selection a critical procurement decision.
- [1] AngeneChem. CAS 1698216-00-0: 3-ethyl-3-methyl-5-nitro-2,3-dihydro-1H-indole. InChI Key: FVKGGBZCYQTGFI-UHFFFAOYSA-N. View Source
- [2] Sigma-Aldrich. 1-Ethyl-2-methyl-5-nitroindoline, CAS 18711-26-7, Product PH009488 (AldrichCPR). View Source
